Cas no 135361-30-7 (Isoquinolin-7-yl trifluoromethanesulfonate)

• Product Name: Isoquinolin-7-yl trifluoromethanesulfonate
• CAS No: 135361-30-7
• MF: C₁₀H₆F₃NO₃S
• MW: 277.219751834869
• MDL: MFCD11226848
• CID: 829624
• PubChem ID: 15171928
• Update Time: 2025-04-19

Isoquinolin-7-yl trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• Isoquinolin-7-yl trifluoromethanesulfonate
• 7-[(trifluoromethyl)sulfonyl]oxyisoquinoline
• 7-(trifluoromethanesulfonyloxy)isoquinoline
• 7-Isoquinolyl trifluoromethylsulfonate
• Methanesulfonic acid,trifluoro-,7-isoquinolinyl ester
• trifluoromethanesulfonic acid isoquinolin-7-yl ester
• MB09706
• 135361-30-7
• ISOQUINOLIN-7-YLTRIFLUOROMETHANESULFONATE
• trifluoromethanesulfonic acid isoquinolin-7-yl ester-
• EN300-7432041
• DB-296706
• Trifluoro-methanesulfonic acid isoquinolin-7-yl ester
• 10.14272/PIWPQQGMFPDEON-UHFFFAOYSA-N.1
• doi:10.14272/PIWPQQGMFPDEON-UHFFFAOYSA-N.1
• DTXSID00569521
• SCHEMBL1401395
• AKOS016011967
• CS-0217421

• MDL： MFCD11226848
• Inchi： 1S/C10H6F3NO3S/c11-10(12,13)18(15,16)17-9-2-1-7-3-4-14-6-8(7)5-9/h1-6H
• InChI Key： PIWPQQGMFPDEON-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C=CC2C=CN=CC=2C=1

Computed Properties

• Exact Mass: 277.00200
• Monoisotopic Mass: 277.00204871g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.64000
• LogP: 3.54400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives